![molecular formula C20H28N4O5S. HCl B602139 Acotiamide Impurity 10 CAS No. 738562-93-1](/img/no-structure.png)
Acotiamide Impurity 10
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Description
Scientific Research Applications
Stability and Analytical Methods
Development of Stability-Indicating Assay Methods : Acotiamide's stability under various conditions was studied, identifying various degradation products and impurities. The development of such assays is critical for ensuring drug safety and efficacy (Thummar et al., 2017).
Analytical Techniques for Impurity Analysis : Research has focused on the development of sensitive and specific methods for the determination of acotiamide in biological samples, essential for pharmacokinetic studies and quality control of the drug (Li et al., 2016).
Pharmacokinetic and Pharmacodynamic Studies
Impact on Gastric Motility and Emptying : Acotiamide has been studied for its effects on gastric contraction and emptying in animal models, providing insights into its therapeutic potential for conditions like functional dyspepsia (Kawachi et al., 2011).
Drug Distribution and Mechanism of Action : Investigations into the distribution of acotiamide in the gastrointestinal tract have been conducted to understand its mechanism of action, particularly its inhibitory effects on acetylcholinesterase activity (Yoshii et al., 2016).
Clinical Efficacy in Functional Dyspepsia : Several clinical trials have evaluated acotiamide's efficacy in treating symptoms of functional dyspepsia, contributing significantly to the understanding of its therapeutic potential (Matsueda et al., 2011).
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway of Acotiamide Impurity 10 involves the reaction of 2,3-dihydro-1H-inden-1-amine with 2,3-dihydro-1H-inden-2-ol in the presence of a suitable reagent.", "Starting Materials": [ "2,3-dihydro-1H-inden-1-amine", "2,3-dihydro-1H-inden-2-ol" ], "Reaction": [ "Step 1: Dissolve 2,3-dihydro-1H-inden-1-amine in a suitable solvent.", "Step 2: Add 2,3-dihydro-1H-inden-2-ol to the reaction mixture.", "Step 3: Add a suitable reagent to the reaction mixture and stir the mixture at a suitable temperature for a suitable time.", "Step 4: Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS No. |
738562-93-1 |
Molecular Formula |
C20H28N4O5S. HCl |
Molecular Weight |
436.53 |
Appearance |
Solid Powder |
Purity |
> 95% |
quantity |
Milligrams-Grams |
Synonyms |
ethyl 2-(2-hydroxy-4,5-dimethoxybenzamido)thiazole-4-carboxylate |
Origin of Product |
United States |
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